4-Acetyl-1-(4-methoxyphenyl)-4-methyl-3-phenylazetidin-2-one

• CAS No.: 84197-63-7
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 4-acetyl-1-(4-methoxyphenyl)-4-methyl-3-phenylazetidin-2-one
• InChI: InChI=1S/C19H19NO3/c1-13(21)19(2)17(14-7-5-4-6-8-14)18(22)20(19)15-9-11-16(23-3)12-10-15/h4-12,17H,1-3H3
• InChI Key: RVGXKCPJPNCLPL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(C(C(=O)N1C2=CC=C(C=C2)OC)C3=CC=CC=C3)C

Description

4-Acetyl-1-(4-methoxyphenyl)-4-methyl-3-phenylazetidin-2-one is a synthetic organic compound belonging to the azetidinone class. Azetidinones are four-membered lactams known for their biological activity and are often used as intermediates in the synthesis of various pharmaceuticals. This compound is characterized by its unique structure, which includes an acetyl group, a methoxyphenyl group, a methyl group, and a phenyl group attached to an azetidinone ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Acetyl-1-(4-methoxyphenyl)-4-methyl-3-phenylazetidin-2-one typically involves multi-step organic reactions. One common method includes the reaction of 4-methoxybenzaldehyde with acetophenone in the presence of a base to form a chalcone intermediate. This intermediate then undergoes cyclization with methylamine and acetic anhydride to form the azetidinone ring .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of green chemistry principles to minimize waste and environmental impact .

Chemical Reactions Analysis

Types of Reactions: 4-Acetyl-1-(4-methoxyphenyl)-4-methyl-3-phenylazet